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Introduction
Europium, a rare earth element of the lanthanide series, has garnered significant interest in

various scientific and technological fields due to its unique luminescent properties. This

technical guide provides an in-depth exploration of the discovery and history of europium and

its common hydrated nitrate salt, Europium(III) nitrate hydrate. The document details the

chronological milestones in the identification of europium, presents key quantitative data of its

nitrate hydrate form, and outlines the experimental protocol for its synthesis.

The Journey to Isolate a New Element: The
Discovery of Europium
The discovery of europium was a gradual process, marked by the contributions of several

distinguished chemists in the late 19th and early 20th centuries. The timeline below highlights

the key events that led to the isolation and identification of this element.

Chronology of Europium's Discovery

1879
Paul-Émile Lecoq de Boisbaudran discovers Samarium, unknowingly containing Europium.

1885
William Crookes observes anomalous spectral lines in samarium-yttrium ores.

1892
Lecoq de Boisbaudran observes spectral lines not attributable to Samarium or Gadolinium.

1896
Eugène-Anatole Demarçay suspects an unknown element in Samarium samples.

1901
Demarçay isolates and names Europium.
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Figure 1: A timeline of the key events in the discovery of Europium.

The story begins with French chemist Paul-Émile Lecoq de Boisbaudran, who in 1879,

discovered the element samarium.[1][2][3] However, the samarium he isolated was later found

to be impure, containing other rare earth elements. A few years later, in 1885, Sir William

Crookes, while studying the phosphorescent spectra of rare earths, noted some anomalous

spectral lines in minerals containing samarium and yttrium, hinting at the presence of a new

element.[4]

In 1892, Lecoq de Boisbaudran himself observed spectral lines in samarium-gadolinium

concentrates that could not be attributed to either element.[4] The definitive breakthrough came

from another French chemist, Eugène-Anatole Demarçay. In 1896, Demarçay, using a

spectroscope he developed, suspected that samples of samarium were contaminated with an

unknown element.[4][5][6][7] Through a painstaking process of repeated crystallizations of

samarium magnesium nitrate, he was finally able to isolate the new element in 1901 and

named it europium, after the continent of Europe.[6][8][9]

Europium(III) Nitrate Hydrate: Properties and
Synthesis
Europium typically exists in the +3 oxidation state, and its nitrate salt, Europium(III) nitrate, is a

common and important compound. It is often found in its hydrated form, with the hexahydrate

being a common variant.

Quantitative Data
The following table summarizes the key physical and chemical properties of Europium(III)
nitrate hydrate.
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Property Value References

Chemical Formula
Eu(NO₃)₃·xH₂O (commonly

x=6)
[10]

Molecular Weight 446.07 g/mol (for hexahydrate) [11]

Appearance Colorless crystalline solid [10]

Melting Point 85 °C (decomposes) [12]

Solubility Highly soluble in water

CAS Number 10031-53-5 (hexahydrate) [10][11]

Experimental Protocol: Synthesis of Europium(III)
Nitrate Hexahydrate
The synthesis of Europium(III) nitrate hexahydrate is typically achieved through the reaction of

Europium(III) oxide with nitric acid.
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Synthesis of Europium(III) Nitrate Hexahydrate

Reagents:
- Europium(III) oxide (Eu₂O₃)

- Concentrated Nitric Acid (HNO₃)
- Deionized Water

1. Dissolution:
Dissolve Eu₂O₃ in concentrated HNO₃ with gentle heating.

2. Filtration:
Filter the solution to remove any unreacted oxide.

3. Crystallization:
Cool the filtrate to induce crystallization of Europium(III) nitrate hexahydrate.

4. Isolation:
Collect the crystals by filtration and wash with cold deionized water.

5. Drying:
Dry the crystals under vacuum.

Product:
Europium(III) Nitrate Hexahydrate Crystals

Click to download full resolution via product page

Figure 2: A workflow diagram for the synthesis of Europium(III) Nitrate Hexahydrate.
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Materials:

Europium(III) oxide (Eu₂O₃)

Concentrated nitric acid (HNO₃)

Deionized water

Beaker

Hot plate with magnetic stirrer

Filter paper and funnel

Crystallizing dish

Vacuum filtration apparatus

Procedure:

Dissolution: Carefully add a stoichiometric amount of Europium(III) oxide to a beaker

containing concentrated nitric acid. A slight excess of the oxide can be used to ensure

complete reaction of the acid. The reaction is: Eu₂O₃ + 6 HNO₃ → 2 Eu(NO₃)₃ + 3 H₂O.[10]

Gently heat the mixture on a hot plate with continuous stirring to facilitate the dissolution of

the oxide. The solution should become clear.

Filtration: Once the reaction is complete, filter the hot solution to remove any unreacted

Europium(III) oxide.

Crystallization: Transfer the clear filtrate to a crystallizing dish and allow it to cool slowly to

room temperature. Colorless crystals of Europium(III) nitrate hexahydrate will start to form.

The cooling process can be further aided by placing the dish in an ice bath to maximize

crystal yield.

Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a

small amount of cold deionized water to remove any residual acid.
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Drying: Dry the purified crystals under vacuum to remove any remaining water.

Conclusion
The discovery of europium was a significant achievement in the field of chemistry, made

possible by the meticulous work of several pioneering scientists. Its compound, Europium(III)
nitrate hydrate, serves as a crucial precursor in the synthesis of various europium-containing

materials, which are vital for numerous applications, particularly in lighting and display

technologies. The synthesis of this compound is a straightforward acid-base reaction,

accessible in a standard laboratory setting. This guide provides a foundational understanding of

the history, properties, and synthesis of this important lanthanide compound for professionals in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Discovery and History of Europium(III) Nitrate
Hydrate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560913#discovery-and-history-of-europium-iii-nitrate-
hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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